Cas no 921880-01-5 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,5-dimethylbenzene-1-sulfonamide)

• Product name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 921880-01-5
• MF: C₂₀H₂₀FN₃O₃S
• MW: 401.454506874084
• CID: 6430523
• PubChem ID: 20932416

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,5-dimethylbenzene-1-sulfonamide
• N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-2,5-dimethylbenzenesulfonamide
• CCG-176364
• MFCD08922047
• 921880-01-5
• N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide
• F2237-0233
• AKOS001971346
• N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,5-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-[2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-2,5-dimethyl-

• Inchi： 1S/C20H20FN3O3S/c1-14-3-4-15(2)19(13-14)28(26,27)22-11-12-24-20(25)10-9-18(23-24)16-5-7-17(21)8-6-16/h3-10,13,22H,11-12H2,1-2H3
• InChI Key： ZKNLMBQZTSTWBA-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(F)C=C3)C=CC2=O)(=O)=O)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 401.12094084g/mol
• Monoisotopic Mass: 401.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų
• XLogP3: 2.9

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 570.5±60.0 °C(Predicted)
• pka: 10.79±0.50(Predicted)

Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,5-dimethylbenzene-1-sulfonamide

N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide

The compound N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS No. 921880-01-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals due to their diverse biological activities. The molecule features a sulfonamide group, a pyridazine ring, and a fluorophenyl substituent, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The pyridazine ring in its structure is known to confer unique electronic properties, which enhance its ability to interact with biological targets. Additionally, the fluorophenyl group introduces hydrophobicity and stability, further enhancing its pharmacokinetic profile. Researchers have explored its role in inhibiting key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory therapies.

One of the most intriguing aspects of this compound is its ability to act as a selective kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The sulfonamide group in this molecule plays a pivotal role in binding to kinase active sites, thereby inhibiting their catalytic activity. Recent advancements in computational chemistry have allowed researchers to refine the structure of this compound, improving its selectivity and reducing off-target effects.

The synthesis of N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent functionalization with the sulfonamide group. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

In terms of biological evaluation, this compound has shown remarkable activity in preclinical models of chronic inflammatory diseases. Its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6 suggests its potential as a novel therapeutic agent. Furthermore, recent studies have demonstrated its efficacy in reducing oxidative stress in neuronal cells, indicating its potential application in neuroprotective therapies.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, advancements in catalytic asymmetric synthesis and green chemistry practices are expected to address these limitations in the near future.

In conclusion, N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS No. 921880-01